Cas no 6244-76-4 (Benzenecarbothioamide, 3,5-dinitro-N-phenyl-)

• Product Name: Benzenecarbothioamide, 3,5-dinitro-N-phenyl-
• CAS No: 6244-76-4
• MF: C₁₃H₉N₃O₄S
• MW: 303.293261289597
• CID: 444501
• PubChem ID: 12983204
• Update Time: 2025-04-19

Benzenecarbothioamide, 3,5-dinitro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, 3,5-dinitro-N-phenyl-
• 3,5-dinitro-N-phenylbenzenecarbothioamide
• DTXSID90514363
• 6244-76-4
• 3,5-Dinitro-N-phenylbenzene-1-carbothioamide

• Inchi： 1S/C13H9N3O4S/c17-15(18)11-6-9(7-12(8-11)16(19)20)13(21)14-10-4-2-1-3-5-10/h1-8H,(H,14,21)
• InChI Key： RMYRLZJBHOSBCC-UHFFFAOYSA-N
• SMILES： S=C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])NC1C=CC=CC=1

Computed Properties

• Exact Mass: 303.03147
• Monoisotopic Mass: 303.03137695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 136Ų

Experimental Properties

• PSA: 98.31